6-(4-ethylphenyl)-N-methyl-N-[(2-methyl-1,3-thiazol-4-yl)methyl]imidazo[2,1-b][1,3]thiazole-3-carboxamide

• IUPAC Name: 6-(4-ethylphenyl)-N-methyl-N-[(2-methyl-1,3-thiazol-4-yl)methyl]imidazo[2,1-b][1,3]thiazole-3-carboxamide
• InChI: InChI=1S/C20H20N4OS2/c1-4-14-5-7-15(8-6-14)17-10-24-18(12-27-20(24)22-17)19(25)23(3)9-16-11-26-13(2)21-16/h5-8,10-12H,4,9H2,1-3H3
• InChI Key: AAFKJOPIKAXJIF-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C2=CN3C(=CSC3=N2)C(=O)N(C)CC4=CSC(=N4)C
• Molecular Formula: C20H20N4OS2
• Molecular Weight: 396.5 g/mol

Description

Thiazoles are aromatic five-membered heterocycles containing one sulfur and one nitrogen atom. They have gained considerable attention because of their broad applications in different fields, such as agrochemicals, industrial, and photographic sensitizers. They also have pharmaceutical and biological activities that include antimicrobial, antiretroviral, antifungal, anticancer, antidiabetic, anti-inflammatory, anti-Alzheimer, antihypertensive, antioxidant, and hepatoprotective activities.

Synthesis Analysis

The synthesis of thiazole derivatives often involves the reaction of aminonitrile with salts and esters of dithioacids, carbon oxysulfide, carbon disulfide, and isothiocyanates. Modification of thiazole-based compounds at different positions can generate new molecules with potent antitumor, antioxidant, and antimicrobial activities.

Molecular Structure Analysis

Thiazoles are planar, and their aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. The aromaticity is estimated by the chemical shift of the ring proton, and the calculated π-electron density shows that the C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution.

Chemical Reactions Analysis

The reactivity of thiazole derivatives can be influenced by the substituents at different positions on the thiazole ring. For example, the presence of a thiazolidinone ring can lead to greater anti-inflammatory and analgesic activity.

Physical And Chemical Properties Analysis

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. It is a clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2.

Mechanism of Action

The mechanism of action of thiazole derivatives can vary depending on their structure and the target they interact with. Some thiazole derivatives have been found to have antimicrobial, antiretroviral, antifungal, anticancer, antidiabetic, anti-inflammatory, anti-Alzheimer, antihypertensive, antioxidant, and hepatoprotective activities.

Future Directions

Thiazoles and their derivatives continue to be a focus of research due to their wide range of biological activities and potential applications. Future research may involve the design and synthesis of new thiazole derivatives, investigation of their biological activities, and exploration of their mechanisms of action.